Cas no 1805204-01-6 (2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine
• CAS No: 1805204-01-6
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4848295
• Update Time: 2025-05-20

2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-2-5-1-6(3-12)13-4-7(5)8(10)11/h1,4,8H,2H2
• InChI Key： CXEBKCIGXZQFOC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=CC=1CF)F

Computed Properties

• Exact Mass: 186.04
• Monoisotopic Mass: 186.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine

Introduction to 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1805204-01-6)

2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine, identified by its CAS number 1805204-01-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of cyano, difluoromethyl, and fluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The significance of 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine lies in its potential as a building block for the synthesis of more complex pharmaceutical agents. The pyridine core is a privileged scaffold in drug discovery, often incorporated into active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The electron-withdrawing nature of the cyano group and the electron-donating effects of the fluoromethyl groups enhance the compound's reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of multiple fluorine atoms in 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine not only modulates the electronic properties of the molecule but also influences its pharmacokinetic profile. This makes it an attractive candidate for further exploration in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The structural motifs present in 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine make it a promising candidate for designing kinase inhibitors with improved selectivity and efficacy. Recent studies have demonstrated that fluorinated pyridines can serve as effective scaffolds for developing small-molecule inhibitors targeting tyrosine kinases and other relevant enzymes.

Another area where this compound shows promise is in the development of antiviral agents. The ability of fluorinated compounds to interfere with viral replication has been well-documented. The unique electronic distribution in 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine could potentially be exploited to design inhibitors that target viral proteases or polymerases. Such inhibitors could be particularly valuable in the context of emerging infectious diseases where rapid development of antiviral therapies is essential.

The synthesis of 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of cyano, difluoromethyl, and fluoromethyl groups requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations are often employed in its preparation. These synthetic strategies not only facilitate the production of this compound but also provide insights into broader methodologies for constructing fluorinated heterocycles.

The pharmacological evaluation of 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain kinases, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies indicate that it is well-tolerated at moderate doses, although further investigations are needed to fully assess its safety profile.

The role of computational chemistry in understanding the behavior of 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. These predictions can guide experimental efforts by identifying key structural features that contribute to binding affinity and selectivity. Furthermore, computational methods can be used to optimize synthetic routes by predicting reaction outcomes and minimizing trial-and-error experimentation.

The impact of 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine on drug discovery extends beyond its direct applications as an intermediate or lead compound. Its structural features inspire new methodologies for designing bioactive molecules with tailored properties. For instance, the success achieved with fluorinated pyridines encourages researchers to explore other halogenated heterocycles as potential drug candidates.

In conclusion, 2-Cyano-5-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1805204-01-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for synthesizing novel therapeutic agents with potential applications in oncology, virology, and other therapeutic areas. Ongoing research continues to uncover new ways to leverage this compound's potential, reinforcing its importance in modern drug discovery efforts.